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Compound of Interest

Compound Name: [Des-Arg10]-HOE I40

Cat. No.: B12383828 Get Quote

For researchers, scientists, and drug development professionals utilizing [Des-Arg10]-HOE

140, a potent bradykinin B1 receptor antagonist, ensuring its proper and safe disposal is a

critical component of laboratory management. This guide provides a clear, step-by-step

approach to the disposal of this research chemical, emphasizing safety and compliance with

standard laboratory practices.

Essential Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle [Des-Arg10]-HOE 140 with

appropriate care. According to available safety data, personnel should avoid all personal

contact, including the inhalation of any dust from the lyophilized form.[1] The use of personal

protective equipment (PPE), including protective clothing, gloves, and eye protection, is

mandatory when there is a risk of exposure.[1] Handling should occur in a well-ventilated area,

and personnel should refrain from eating, drinking, or smoking in the vicinity of the chemical.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for [Des-

Arg10]-HOE 140.
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Property Value Source

Molecular Weight 1148.3 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Purity (by HPLC) ≥95% --INVALID-LINK--

Storage Temperature -20 °C
--INVALID-LINK--, --INVALID-

LINK--

Step-by-Step Disposal Protocol
While a specific chemical degradation protocol for [Des-Arg10]-HOE 140 is not readily available

in the provided search results, the following procedure aligns with general best practices for the

disposal of non-hazardous chemical waste, based on the information from the available Safety

Data Sheet.

1. Personal Protective Equipment (PPE) Confirmation:

Ensure that appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves, is worn before handling the waste material.

2. Waste Containment:

Carefully place the waste [Des-Arg10]-HOE 140, including any contaminated consumables

(e.g., pipette tips, tubes), into a suitable and clearly labeled waste container.[1]

The container must be securely sealed to prevent any leakage or airborne dispersal of the

substance.[1]

3. Labeling:

The waste container must be explicitly labeled with the chemical name: "[Des-Arg10]-HOE

140 Waste."

Include any relevant hazard information, if known, and the date of accumulation.

4. Segregation:
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Store the sealed waste container in a designated, secure area away from incompatible

materials.[1]

5. Institutional Procedure Adherence:

Follow your institution's specific guidelines for the disposal of chemical waste. This may

involve contacting the Environmental Health and Safety (EHS) department for pickup and

disposal.

Do not under any circumstances dispose of [Des-Arg10]-HOE 140 down the drain or in

regular trash.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of [Des-Arg10]-

HOE 140.
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Figure 1. Procedural workflow for the safe disposal of [Des-Arg10]-HOE 140.

It is crucial to note that while a Safety Data Sheet for a related compound, Lys-(Des-Arg9)-

Bradykinin, suggests it is not classified as hazardous, this information should not be
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extrapolated to [Des-Arg10]-HOE 140 without explicit confirmation from the manufacturer.[2]

Therefore, treating it with the precautions outlined in its own safety documentation is the most

prudent course of action. Always consult your institution's specific safety protocols and the

manufacturer's provided safety data sheet for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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